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Compound of Interest

Compound Name: Cy7-YNE

Cat. No.: B15553537

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the near-infrared (NIR) fluorescent
probe, Cy7-YNE. We delve into its core spectral properties, provide detailed experimental
protocols for its application in bioconjugation, and present a visual representation of a typical
experimental workflow. This document is intended to serve as a valuable resource for
researchers leveraging fluorescent technologies in drug development and molecular biology.

Core Photophysical and Chemical Properties of
Cy7-YNE

Cy7-YNE is a heptamethine cyanine dye functionalized with a terminal alkyne group. This
feature makes it an ideal reagent for bio-orthogonal labeling through copper-catalyzed azide-
alkyne cycloaddition (CUAAC), commonly known as "click chemistry".[1] Its fluorescence in the
near-infrared spectrum (700-900 nm) is particularly advantageous for biological applications
due to reduced autofluorescence from endogenous molecules, deeper tissue penetration of
light, and a high signal-to-background ratio.[2][3]

The quantitative photophysical and chemical properties of Cy7-YNE are summarized below.
These values are critical for designing and executing quantitative fluorescence-based assays.
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Property Value Notes

I . The optimal wavelength for
Excitation Maximum (Aex) ~750 - 756 nm[4][5][6]

excitation.
o . The peak wavelength of
Emission Maximum (Aem) ~773 - 790 nm[1][4][5] _
emitted fluorescence.
~199,000 - 250,000 A measure of how strongly the

Molar Extinction Coefficient (g) ) ]
cm~IM~1[4][5][6] dye absorbs light at its Aex.

] The efficiency of converting
Fluorescence Quantum Yield

®) ~0.3[4][5] absorbed photons into emitted
photons.
Enables covalent conjugation
Reactive Group Terminal Alkyne (-C=CH) to azide-modified molecules

via click chemistry.[1]

Good in organic solvents
Solubility (DMSO, DMF); limited in
aqueous buffers.[4][5]

Co-solvents are often required

for aqueous labeling reactions.

Experimental Protocol: Labeling of Azide-Modified
Proteins with Cy7-YNE

This section details a general protocol for the covalent labeling of a protein containing an azide
functional group with Cy7-YNE using a copper(l)-catalyzed click reaction.

Materials:

Azide-modified protein in an amine-free buffer (e.g., PBS, pH 7.4)

Cy7-YNE

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Copper(ll) sulfate (CuSOa) solution (e.g., 20 mM in water)
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» Reducing agent solution (e.g., 300 mM sodium ascorbate in water, freshly prepared)
o Copper-chelating ligand solution (e.g., 100 mM THPTA in water)
 Purification column (e.g., Sephadex G-25) for removal of unreacted dye
Procedure:
e Preparation of Stock Solutions:
o Dissolve Cy7-YNE in anhydrous DMSO or DMF to a concentration of 10 mg/mL.

o Prepare stock solutions of CuSOa, sodium ascorbate, and a copper-chelating ligand such
as THPTA.

o Reaction Setup:

o In a microcentrifuge tube, dilute the azide-modified protein to a final concentration of 1-5
mg/mL in PBS buffer.

o Add the Cy7-YNE stock solution to the protein solution. A molar excess of 3-10 fold of the
dye to the protein is a good starting point for optimization.

o Add the copper-chelating ligand solution.

o Add the CuSOa solution.

o Initiate the reaction by adding the freshly prepared sodium ascorbate solution.
* Incubation:

o Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.
Gentle mixing during incubation is recommended.

 Purification of the Conjugate:

o Following incubation, purify the Cy7-YNE-labeled protein from unreacted dye and reaction
components using a size-exclusion chromatography column (e.g., Sephadex G-25)

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15553537?utm_src=pdf-body
https://www.benchchem.com/product/b15553537?utm_src=pdf-body
https://www.benchchem.com/product/b15553537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

equilibrated with PBS.

o Collect the fractions containing the labeled protein, which can typically be identified by

their color.

e Characterization and Storage:

o Determine the degree of labeling (DOL) by measuring the absorbance of the purified
conjugate at the protein's absorbance maximum (e.g., 280 nm for many proteins) and the
absorbance maximum of Cy7-YNE (~750 nm).

o Store the purified conjugate at 4°C, protected from light. For long-term storage, -20°C or
-80°C is recommended.

Visualizing the Experimental Workflow

The following diagrams illustrate the key steps in the labeling of an azide-modified protein with
Cy7-YNE and a representative signaling pathway where such a conjugate could be applied.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15553537?utm_src=pdf-body
https://www.benchchem.com/product/b15553537?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Gzide-Modified Proteir) (Cy?—YNE Stock Solution)
4

\

Cllck¥&eacty

Reaction Mixture
(Protein, Cy7-YNE, Cu(l), Ligand)

Incubate 30-60 min

Purification & Analysis

(Size-Exclusion Chromatographa

Spectrophotometric Analysis
(DOL Calculation)

Purified Cy7-YNE Labeled Protein

~

Click to download full resolution via product page

Caption: Workflow for labeling an azide-modified protein with Cy7-YNE.
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Caption: Application of Cy7-YNE labeled protein in cellular imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15553537#excitation-and-emission-spectra-of-cy7-

yne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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